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Compound of Interest

Compound Name: Lauric acid, barium cadmium salt

Cat. No.: B099828

For Immediate Release

This technical guide provides a detailed analysis of the molecular formulas and weights of
lauric acid and its barium, cadmium, and mixed barium-cadmium salts. The information is
intended for researchers, scientists, and professionals in drug development and materials
science who require precise chemical data for these compounds.

Core Chemical Data

The fundamental properties of lauric acid and its common salts are pivotal for experimental
design and chemical synthesis. Lauric acid, a saturated fatty acid, forms salts with various
metals, altering its physical and chemical characteristics. The term "Lauric acid, barium
cadmium salt" is ambiguous and can refer to a mixture or a co-precipitated material with an
undefined stoichiometric ratio. However, a specific compound with the CAS number 15337-60-
7 is identified as "Lauric acid, barium cadmium salt,” for which data is available.[1][2][3] For
clarity and comparative purposes, this guide presents data for the individual barium and
cadmium salts of lauric acid alongside the mixed salt.

Below is a summary of the molecular formulas and weights for these compounds.
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Compound Name

Chemical Formula

Molecular Weight (
g/mol )

Notes

Lauric Acid

C12H2402

200.32[4][5]

Also known as

dodecanoic acid.

Barium Laurate

C24H46Ba0a

535.95[6][7]

Composed of one
barium ion and two

laurate anions.

Cadmium Laurate

C24H46CdOa

511.03

Composed of one
cadmium ion and two

laurate anions.[8]

Lauric acid, barium

cadmium salt

C12H2402-xBa-xCd

450.06

This formula and
weight correspond to
CAS number 15337-
60-7 and likely
representa 1:1:1
adduct of lauric acid,

barium, and cadmium.

[1]3]

Methodologies for Characterization

The determination of molecular weight for these compounds is typically achieved through mass

spectrometry, which provides a precise mass-to-charge ratio. The structural formula is

confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and X-

ray crystallography. For mixed metal salts like barium cadmium laurate, elemental analysis is

crucial to ascertain the stoichiometric ratios of the metallic components.

Experimental and Logical Workflow

To facilitate understanding of the processes involved in characterizing these materials, the

following workflow diagram is provided.
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Synthesis & Purification

Lauric Acid Metal Hydroxides (Ba(OH)z, Cd(OH)2)
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Workflow for Salt Synthesis and Characterization.

This document serves as a foundational guide to the molecular properties of lauric acid and its
barium and cadmium salts. For further in-depth analysis, including toxicological data and
signaling pathway interactions, additional experimental studies would be required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b099828?utm_src=pdf-custom-synthesis
https://www.bocsci.com/lauric-acid-barium-cadmium-salt-cas-15337-60-7-item-269695.html
https://pubchem.ncbi.nlm.nih.gov/compound/15337-60-7
https://pubchem.ncbi.nlm.nih.gov/compound/15337-60-7
https://www.echemi.com/products/pd2109218630-barium2cadmium2dodecanoic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0357278.htm
https://unicareingredients.com/lauric-acid.php
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/45U834A33Y
https://www.bocsci.com/barium-laurate-cas-4696-57-5-item-69304.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6896609.htm
https://www.benchchem.com/product/b099828#lauric-acid-barium-cadmium-salt-molecular-weight-and-formula
https://www.benchchem.com/product/b099828#lauric-acid-barium-cadmium-salt-molecular-weight-and-formula
https://www.benchchem.com/product/b099828#lauric-acid-barium-cadmium-salt-molecular-weight-and-formula
https://www.benchchem.com/product/b099828#lauric-acid-barium-cadmium-salt-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099828?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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